Cas no 1357627-34-9 (1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro-)

• Product Name: 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro-
• CAS No: 1357627-34-9
• MF: C₇H₄ClF₂NO₄S
• MW: 271.62576675415
• MDL: MFCD24842715
• CID: 5547495
• Update Time: 2026-03-11

1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro-

• MDL： MFCD24842715
• Inchi： 1S/C7H4ClF2NO4S/c8-3-1-2-4-5(6(3)16(11,12)13)15-7(9,10)14-4/h1-2H,(H2,11,12,13)
• InChI Key： BTIMQBKALBXGSL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C(S(N)(=O)=O)=C2OC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro-

Introduction to 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro (CAS No. 1357627-34-9)

The compound 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro (CAS No. 1357627-34-9) is a structurally intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique scaffold, featuring a benzodioxole core modified with sulfonamide and chlorofluoro substituents, positions it as a promising candidate for further exploration in drug discovery. This introduction delves into the chemical properties, potential applications, and recent research developments associated with this compound.

The molecular structure of 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro consists of a benzodioxole ring system substituted at the 4-position with a sulfonamide group and at the 5-position with a chloro and difluoro group. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for designing novel bioactive compounds. The sulfonamide moiety is particularly noteworthy, as it is a well-established pharmacophore found in numerous therapeutic agents, including antibiotics, antivirals, and anticancer drugs.

One of the key features of this compound is its ability to interact with biological targets through multiple binding modes. The benzodioxole core is known to exhibit affinity for various receptors and enzymes, while the sulfonamide group can form hydrogen bonds with polar residues in protein active sites. The presence of chlorine and fluorine atoms further enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural attributes make 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro a versatile building block for synthesizing small-molecule inhibitors.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The benzodioxole scaffold is closely related to molecules that modulate neurotransmitter systems, particularly serotonin and dopamine pathways. Preliminary computational studies suggest that 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro may interact with serotonin receptor subtypes (e.g., 5-HT1A and 5-HT2A), which are implicated in conditions such as depression, anxiety, and cognitive dysfunction. These findings align with emerging research on the role of benzodioxole derivatives in neuromodulation.

In addition to its neurological applications, this compound has shown promise in oncology research. The sulfonamide group is frequently incorporated into anticancer agents due to its ability to disrupt enzyme function and DNA replication in tumor cells. Furthermore, the chlorofluoro substituents may enhance the molecule's ability to cross the blood-brain barrier (BBB), a critical challenge in treating central nervous system (CNS) tumors. Initial cell-based assays indicate that derivatives of 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro exhibit inhibitory activity against several cancer cell lines by targeting key signaling pathways involved in proliferation and survival.

The synthesis of 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The introduction of the sulfonamide group typically proceeds via nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or carboxylic acids. The subsequent chlorination and fluorination steps require careful optimization to achieve the desired substitution pattern on the benzodioxole ring. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for this class of compounds.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro and biological targets. Molecular docking studies have revealed favorable binding poses with enzymes such as kinases and proteases that are overexpressed in certain cancers or inflammatory diseases. These simulations provide valuable insights into optimizing lead structures for improved potency and selectivity before proceeding to experimental validation.

The pharmacokinetic profile of 1,3-Benzodioxole-4-sulfonamide, 5-chloro-2,2-difluoro is another critical aspect under investigation. Metabolic stability studies indicate that the chlorofluoro substituents contribute to prolonged circulation time by resisting enzymatic degradation. However， further research is needed to assess potential interactions with cytochrome P450 enzymes (CYP450) to predict drug-drug interactions accurately. Pharmacokinetic modeling combined with experimental data will be essential for optimizing dosing regimens and minimizing adverse effects.

Future directions in the study of 1，3-Benzodioxole -4 -sulfon amide，5 -chloro -2 ， 2 -dif luor o include exploring its role as a prodrug or scaffold for covalent inhibitors。 Prodrug strategies leverage bioreversible linkers to enhance membrane permeability or target-specific delivery systems， while covalent inhibitors form permanent bonds with target enzymes， offering sustained activity。 The sulfon amide moiety provides a versatile handle for these modifications， making it an attractive platform for innovative drug development。

In conclusion， 1，3-Benzodiox ole -4 -sul fon am ide，5 -ch lor o -22 -dif luor o (CAS No。1357627 -34 -9) represents a structurally fascinating compound with broad therapeutic potential。 Its unique combination of pharmacophores， coupled with promising preclinical data， positions it as a valuable asset for medicinal chemists。 Ongoing research efforts aim to elucidate its mechanism of action， optimize its pharmacokinetic properties， and translate these findings into clinical applications。 As our understanding of disease biology continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs。